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Compound of Interest

Compound Name: AM-8123

Cat. No.: B15570654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro potency of AM-8123, a novel small-

molecule agonist of the apelin receptor (APJ), against the endogenous apelin peptide,

[Pyr1]apelin-13. The data presented herein is crucial for researchers investigating the

therapeutic potential of APJ agonists in cardiovascular and other diseases.

Quantitative Comparison of In Vitro Potency
The in vitro activity of AM-8123 has been directly compared to [Pyr1]apelin-13 across a range

of functional assays that interrogate key aspects of apelin receptor activation. The following

table summarizes the half-maximal effective concentrations (EC50) for G protein activation and

β-arrestin recruitment, providing a clear view of their relative potencies.
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Assay Compound logEC50 (M) EC50 (nM)
Relative
Potency

cAMP Inhibition AM-8123 -9.44 ± 0.04 0.36
Slightly less

potent

[Pyr1]apelin-13 -9.93 ± 0.03 0.12

GTPγS Binding

(Gα Protein

Activation)

AM-8123 -8.95 ± 0.05 1.12 More potent

[Pyr1]apelin-13 -8.10 ± 0.05 7.94

β-Arrestin

Recruitment
AM-8123 -9.45 ± 0.08 0.35 More potent

[Pyr1]apelin-13 -8.96 ± 0.03 1.10

Receptor

Internalization
AM-8123 -9.4 ± 0.03 0.40 More potent

[Pyr1]apelin-13 -7.80 ± 0.04 15.85

ERK

Phosphorylation
AM-8123 -9.30 ± 0.09 0.50 More potent

[Pyr1]apelin-13 -8.06 ± 0.15 8.71

AKT

Phosphorylation
AM-8123 -8.98 ± 0.07 1.05 More potent

[Pyr1]apelin-13 -7.67 ± 0.15 21.38

Data compiled from Ason, B., et al. (2020). Cardiovascular response to small-molecule APJ

activation. JCI Insight.[1]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways activated by the apelin receptor

and a typical experimental workflow for assessing the in vitro potency of apelin receptor

agonists.
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Start: Prepare Reagents
(Cells, Compounds, Assay Buffers)

Cell Culture
(HEK293 or CHO cells expressing APJ)

Compound Preparation
(Serial dilutions of AM-8123 and Apelin Peptides)

Assay Plating
(Seed cells in microplates)

Cell Stimulation
(Add compounds to cells and incubate)

Signal Detection
(Measure luminescence, fluorescence, or radioactivity)

Data Analysis
(Generate dose-response curves and calculate EC50 values)

End: Compare Potencies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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